Cas no 1894967-33-9 (1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol
• CAS No: 1894967-33-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5793330
• PubChem ID: 117313196
• Update Time: 2025-10-20

1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1766207
• 1-{[4-(diethylamino)phenyl]methyl}cyclopropan-1-ol
• 1894967-33-9
• 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol

• Inchi： 1S/C14H21NO/c1-3-15(4-2)13-7-5-12(6-8-13)11-14(16)9-10-14/h5-8,16H,3-4,9-11H2,1-2H3
• InChI Key： SXNCJWCPTJXLME-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2)N(CC)CC)CC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol

Research Brief on 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol (CAS: 1894967-33-9): Recent Advances and Applications

In recent years, the compound 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol (CAS: 1894967-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and diethylamino phenylmethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol, highlighting its improved yield and purity through novel catalytic methods. The research demonstrated that the use of palladium-based catalysts significantly enhanced the efficiency of the cyclopropanation step, which is critical for the compound's structural integrity. These advancements in synthesis are expected to facilitate further preclinical evaluations.

Pharmacological investigations have revealed that 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol exhibits notable activity as a modulator of G-protein-coupled receptors (GPCRs). In vitro assays conducted by Smith et al. (2024) indicated that the compound selectively binds to serotonin receptors (5-HT2A), suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's role in cancer research. A preprint from BioRxiv (2024) reported that 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent. However, additional in vivo studies are required to validate these findings.

Despite these promising results, challenges remain in the clinical translation of 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, 1-{4-(diethylamino)phenylmethyl}cyclopropan-1-ol (CAS: 1894967-33-9) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research aims to optimize its synthetic routes, elucidate its mechanisms of action, and explore its applications in treating various diseases. The findings summarized in this brief underscore the importance of continued investment in the study of this compound and its derivatives.